Cas no 168301-28-8 (25(10→9)-Abeo-3-hydroxy-5-baueren-28-oic acid; 3β-form)

25(10→9)-Abeo-3-hydroxy-5-baueren-28-oic acid; 3β-form structure
168301-28-8 structure
Product Name:25(10→9)-Abeo-3-hydroxy-5-baueren-28-oic acid; 3β-form
CAS No:168301-28-8
MF:C30H48O3
MW:456.700329780579
CID:209663
Update Time:2024-03-01

25(10→9)-Abeo-3-hydroxy-5-baueren-28-oic acid; 3β-form Chemical and Physical Properties

Names and Identifiers

    • 25,26-Dinorurs-5-en-28-oicacid, 3-hydroxy-9,13-dimethyl-, (3b,8a,9b,10a,13a,14b)- (9CI)
    • (+)-Rhoiptelic acid
    • 4a(2H)-Picenecarboxylic acid,1,3,4,5,6,6a,6b,7,9,10,11,12,12a,12b,13,14,14a,14b-octadecahydro-10-hydroxy-1,2,6a,9,9,12b,14a-heptamethyl-,(1S,2R,4aS,6aR,6bS,10S,12aS,12bR,14aS,14bS)-
    • D:B-Friedours-5-en-28-oicacid, 3-hydroxy-, (3b)-
    • Rhoiptelic acid
    • CID 101945420
    • 25(10→9)-Abeo-3-hydroxy-5-baueren-28-oic acid; 3β-form
    • Inchi: 1S/C30H48O3/c1-18-12-13-30(25(32)33)17-16-28(6)22-10-8-20-21(9-11-23(31)26(20,3)4)27(22,5)14-15-29(28,7)24(30)19(18)2/h8,18-19,21-24,31H,9-17H2,1-7H3,(H,32,33)/t18-,19+,21-,22+,23+,24+,27+,28-,29+,30+/m1/s1
    • InChI Key: WLHJOAZSIGZCFQ-ATKMEVJESA-N
    • SMILES: OC([C@]12CC[C@@H](C)[C@H](C)[C@H]1[C@]1(C)CC[C@@]3(C)[C@@H]4CC[C@@H](C(C)(C)C4=CC[C@@H]3[C@@]1(C)CC2)O)=O

Computed Properties

  • Exact Mass: 456.36
  • Monoisotopic Mass: 456.36
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 1
  • Complexity: 874
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5
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